Cas no 656226-31-2 (2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester)
656226-31-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
CAS No:656226-31-2
MF:C19H17NO3S
MW:339.408183813095
CID:1689932
Update Time:2024-09-03
2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
- 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-, methyl ester
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- Inchi: 1S/C19H17NO3S/c1-22-19(21)18-11-10-17(24-18)16-9-5-8-15(20-16)13-23-12-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3
- InChI Key: XWHYSEMYMRNCFD-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC(C2=NC(COCC3=CC=CC=C3)=CC=C2)=CC=1
Computed Properties
- Exact Mass: 339.09301
Experimental Properties
- Density: 1.233±0.06 g/cm3(Predicted)
- Boiling Point: 474.6±45.0 °C(Predicted)
- PSA: 48.42
- pka: 2.07±0.31(Predicted)
2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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